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Compound of Interest

Compound Name: Fluprostenol serinol amide
CAS No.: 1176658-85-7
Cat. No.: B563718
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Introduction & Scientific Context

Fluprostenol serinol amide (Flu-SA) is a specialized research tool designed to interrogate the

pharmacology of prostaglandin F2

(PGF2

) derivatives and the endocannabinoid-prostaglandin crossover pathway. Unlike standard
clinical analogs (e.g., Latanoprost, Travoprost) which are typically isopropyl esters designed as
prodrugs, Flu-SA is a metabolically stable amide analog of PGF2

-2-glyceryl ester.

In the eye, the endocannabinoid 2-arachidonyl glycerol (2-AG) can be oxygenated by COX-2 to
form prostaglandin glyceryl esters (PG-GEs). These metabolites are potent but highly unstable.
Flu-SA provides a hydrolysis-resistant structural mimic, allowing researchers to study the
specific effects of glyceryl/amide-modified prostaglandins on Intraocular Pressure (IOP) and
extracellular matrix (ECM) remodeling without the confounding variable of rapid degradation.
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Key Research Applications

o FP Receptor Pharmacology: Differentiating between classical FP receptor signaling and
"prostamide-like" activity.[1]

» Metabolic Stability Studies: Serving as a stable control in hydrolysis assays involving corneal

esterases.

o |OP Lowering Mechanisms: Investigating uveoscleral outflow enhancement via MMP (Matrix
Metalloproteinase) activation in ciliary muscle cells.

Mechanism of Action & Signaling Pathway[2][3][4]
[5]

Fluprostenol serinol amide acts primarily as a potent agonist at the Prostaglandin F (FP)
receptor.[2] Upon binding, it triggers a G-protein coupled cascade that results in the
mobilization of intracellular calcium and the subsequent secretion of MMPs. This remodeling of
the ciliary muscle extracellular matrix reduces hydraulic resistance, enhancing the uveoscleral

outflow of aqueous humor.[3]

Pathway Visualization
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Figure 1: Signal transduction pathway of Fluprostenol serinol amide from FP receptor binding
to IOP reduction.

Chemical Handling & Formulation Protocols

Fluprostenol serinol amide is a lipid-soluble compound. Improper handling leads to
precipitation and erratic experimental data.

Physical Properties:
e Molecular Formula: C

H
F

NO

[4]

 Solubility: DMSO (~20 mg/mL), Ethanol (~30 mg/mL), PBS pH 7.2 (~10 mg/mL with careful
preparation).[4]

Protocol A: Preparation of Stock and Working Solutions
e Stock Solution (10 mM):

o Dissolve the lyophilized powder in anhydrous DMSO.
o Note: Avoid using water directly on the powder.

o Aliquot into light-protective vials (amber glass) and store at -20°C. Purge with argon if
possible to prevent oxidation.

e Aqueous Working Solution (for In Vitro Assays):
o Dilute the DMSO stock into the culture medium or assay buffer.

o Critical Step: Ensure the final DMSO concentration is <0.1% to avoid solvent toxicity.
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o Example: To achieve 1 pM final concentration, dilute 1 pL of 10 mM stock into 10 mL of

buffer. Vortex immediately.

In Vitro Protocol: Calcium Mobilization Assay

(FLIPR)

This protocol validates the functional potency of Fluprostenol serinol amide by measuring

intracellular calcium flux in HEK-293 cells stably expressing the human FP receptor.

Materials

o HEK-293 cells (hFP-transfected).

Latanoprost free acid (Positive Control).

Experimental Workflow

Cell Seeding
(50k cells/well)
Black-wall 96-well plate

Dye Loading

(Fluo-4 AM) > Baseline Read

37°C for 60 min vezg) —

Fluorescent Calcium Indicator (e.g., Fluo-4 AM).
Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES.

Fluprostenol serinol amide (Test compound).[4]

Injection Kinetic Read Data Analysis
. (Add Compound) (120 sec) (Max - Min RFU)

Compound Prep
(Serial Dilution in HBSS)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for high-throughput calcium mobilization screening.

Step-by-Step Procedure

o Seeding: Plate cells in poly-D-lysine coated black-walled 96-well plates 24 hours prior to

assay.
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e Loading: Remove media and incubate cells with Fluo-4 AM dye loading buffer for 60 minutes
at 37°C.

o Baseline: Place plate in FLIPR (Fluorometric Imaging Plate Reader) or equivalent plate
reader. Record baseline fluorescence for 10 seconds.

 Stimulation: Automatically inject 50 uL of Fluprostenol serinol amide (5x concentration) into
the wells.

» Measurement: Record fluorescence emission (excitation 488 nm, emission 525 nm) every
second for 60 seconds, then every 3 seconds for another 60 seconds.

e Analysis: Plot the change in Relative Fluorescence Units (RFU) against the log concentration
of the agonist to determine EC50.

In Vivo Protocol: IOP Measurement in Normotensive
Rabbits

This protocol assesses the ocular hypotensive efficacy of the compound.[5][6][7][8][9][10]
Rabbits are the standard initial model due to their stable circadian IOP rhythm.

Study Design

e Subject: New Zealand White Rabbits (2—3 kg), n=6 per group.
» Dosing: Topical instillation (30 pL drop).

o Controls: Vehicle (PBS/0.05% Polysorbate 80) in contralateral eye.

Procedure

o Acclimatization: Handle animals daily for 3 days prior to study to reduce stress-induced IOP
spikes.

» Baseline: Measure IOP at T=0 using a pneumatonometer or rebound tonometer (e.g.,
TonoVet). Apply one drop of topical anesthetic (0.5% proparacaine) if using
pneumatonometer.
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e Dosing: Administer 30 uL of Fluprostenol serinol amide (typically 0.001% - 0.01% w/v) to
the test eye and Vehicle to the control eye.

e Time Course: Measure IOP at 1, 2, 4, 6, and 24 hours post-dose.

e Ocular Irritation Scoring: Simultaneously score for conjunctival hyperemia (redness) using
the Draize scale (0-3).

Data Reporting Template

Time Point Control Eye Treated Eye Hyperemia
(hrs) IOP (mmHg) IOP (mmHg) IOP (%) Score (0-3)
0 (Baseline) 185+1.2 184+1.1 - 0

1 18.2+1.0 165+15 -9.3% 0.5

2 18.0£0.9 142+1.2 -21.1% 1.0

4 (Peak) 178+1.1 13.1+£0.8 -26.4% 0.5

24 18.1+1.3 175+ 1.0 -3.3% 0
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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